Standard AHL quorum-sensing agonists confound host-pathogen studies by simultaneously activating bacterial virulence and suppressing immunity. This malonamide derivative uniquely uncouples these effects.
Dual validated function : LasR antagonist + leukocyte immunosuppressor (EC50 = 9.3 μM, no cytotoxicity)
N'-(5-chloro-2-hydroxyphenyl)-N-octylpropanediamide, cataloged under CAS 1298023-69-4 and also widely known as OSU-03012 or AR-12 (CAS 742112-33-0), is a synthetic organic small molecule belonging to the celecoxib-derived class of kinase inhibitors [1]. This compound is a potent inhibitor of 3-phosphoinositide-dependent kinase-1 (PDK-1) with a molecular formula of C26H19F3N4O and molecular weight of 460.46 g/mol [2]. Unlike its parent compound celecoxib, OSU-03012 lacks cyclooxygenase-2 (COX-2) inhibitory activity and exerts its biological effects through PDK-1/Akt pathway modulation [3].
Host-pathogen interaction probe with dual activity
[3] Zhu J, Huang JW, Tseng PH, et al. From the cyclooxygenase-2 inhibitor celecoxib to a novel class of 3-phosphoinositide-dependent protein kinase-1 inhibitors. Cancer Res. 2004;64(12):4309-4318. View Source
Why Generic Substitution Fails for CAY10654
Although multiple PDK-1 inhibitors are commercially available, generic substitution of N'-(5-chloro-2-hydroxyphenyl)-N-octylpropanediamide (OSU-03012) is scientifically inadvisable due to its unique polypharmacology profile and physicochemical properties. This compound demonstrates a multi-kinase inhibition signature that extends beyond PDK-1 to include p21-activated kinase (PAK) at lower effective concentrations [1]. Furthermore, OSU-03012 exhibits blood-brain barrier permeability that is not uniformly present across the PDK-1 inhibitor class, enabling CNS-targeted applications [2]. The compound also shows a favorable therapeutic window with approximately 4- to 6-fold greater potency against vestibular schwannoma and malignant schwannoma cells relative to normal human Schwann cells [3]. Substitution with alternative PDK-1 inhibitors would unpredictably alter experimental outcomes due to these compound-specific characteristics.
Structural mismatch
5-chloro-2-hydroxyphenyl head and N-octyl tail are both essential for immunosuppression–LasR antagonism balance; minor alterations in acyl chain or aryl group can abolish the dual profile.
Uncertified batches may contain impurities that introduce cytotoxicity, altering the reported non-cytotoxic immunosuppressive window.
[1] Porchia LM, Guerra M, Wang YC, et al. 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide (OSU-03012), a celecoxib derivative, directly targets p21-activated kinase. Mol Pharmacol. 2007;72(5):1124-1131. View Source
[3] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source
CAY10654: Evidence for Scientific Selection
Superior Immune Suppression vs. Native AHL
OSU-03012 demonstrates a quantifiable 2-fold improvement in PDK-1 inhibitory potency over its direct structural predecessor OSU-02067 in cell-free kinase assays [1]. This potency gain was achieved through systematic structural optimization of the celecoxib scaffold.
Immunosuppression vs. native AHLHead-to-head
>2× reported potency relative to 3-oxo-C12-HSL
Supports host-pathogen study design with lower concentration window
ConA-stimulated mouse leukocyte proliferation assay; no cytotoxicity detected
Cell-free recombinant PDK-1 kinase assay using RPRAATF peptide substrate with [γ-32P]-ATP
Why This Matters
This 2-fold potency advantage enables use of lower compound concentrations to achieve equivalent target engagement, reducing potential off-target effects and compound consumption costs.
[1] Zhu J, Huang JW, Tseng PH, et al. From the cyclooxygenase-2 inhibitor celecoxib to a novel class of 3-phosphoinositide-dependent protein kinase-1 inhibitors. Cancer Res. 2004;64(12):4309-4318. View Source
LasR Agonist-to-Antagonist Switch
OSU-03012 exhibits differential cytotoxicity with a quantifiable selectivity window between tumor-derived cells and normal primary cells. In vestibular schwannoma (VS) and malignant schwannoma (HMS-97) cells, IC50 values were 3.1 μM and 2.6 μM respectively, compared with >12 μM for normal human Schwann cells [1].
LasR agonist-to-antagonist switchHead-to-head
Qualitative inversion: antagonist, no LasR induction up to 100 µM
Enables study of immune modulation without bacterial virulence activation
P. aeruginosa LasR reporter assay; compound did not activate transcription
Cancer selectivitySchwannomaTherapeutic index
Evidence Dimension
Cell proliferation inhibition (IC50 at 48 h)
Target Compound Data
VS cells: 3.1 μM; HMS-97 cells: 2.6 μM
Comparator Or Baseline
Normal human Schwann cells: >12 μM
Quantified Difference
Approximately 4- to 6-fold greater potency in tumor cells vs. normal cells
Conditions
Primary vestibular schwannoma cells from six patients, HMS-97 malignant schwannoma cell line, and primary human Schwann cells; 48-hour proliferation assay
Why This Matters
This selectivity window is critical for experiments requiring discrimination between transformed and non-transformed cell populations and supports procurement for oncology-focused research programs.
Cancer selectivitySchwannomaTherapeutic index
[1] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source
Non-Cytotoxic Immunosuppression
Unlike its parent compound celecoxib, which is a potent COX-2 inhibitor, OSU-03012 demonstrates no measurable COX-2 inhibitory activity up to 50 μM . This represents a complete functional separation of PDK-1 inhibitory activity from COX-2 inhibition.
Non-cytotoxic immunosuppressionReported
EC₅₀ 9.3 µM, no concurrent loss of cell viability
Functional inhibition independent of general cytotoxicity
Leukocyte viability confirmed in same assay population
Complete loss of COX-2 inhibitory activity (>1000-fold selectivity shift)
Conditions
In vitro COX-2 enzyme inhibition assay
Why This Matters
This target selectivity ensures that experimental outcomes attributed to PDK-1 inhibition are not confounded by COX-2-mediated effects, enabling cleaner mechanistic interpretation.
OSU-03012 demonstrates quantifiable in vivo antitumor activity following oral administration. In nude mice bearing established Huh7 hepatocellular carcinoma xenografts, OSU-03012 inhibited tumor growth by 39.52% at 100 mg/kg and 57.59% at 200 mg/kg over 28 days of oral gavage treatment compared with vehicle-treated controls [1]. In HMS-97 malignant schwannoma xenografts, OSU-03012 inhibited tumor growth by 55% after 9 weeks of oral treatment [2].
Batch purity specificationLot attribute
≥95% (crystalline solid); ≥98% available
Supports reproducibility and reduces impurity-driven variability
Dose-dependent tumor growth inhibition of 40-58% across models
Conditions
Nude mice with subcutaneous Huh7 xenografts (28-day oral gavage); SCID mice with HMS-97 schwannoma xenografts (9-week oral treatment)
Why This Matters
Demonstrated oral bioavailability and in vivo efficacy distinguish OSU-03012 from tool compounds that require parenteral administration, expanding its utility for in vivo pharmacology studies.
XenograftIn vivo efficacyOral bioavailability
[1] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source
Polypharmacology: PAK Inhibition at Lower Concentrations than PDK-1-Mediated AKT Phosphorylation
OSU-03012 exhibits unexpected polypharmacology with inhibition of p21-activated kinase (PAK) phosphorylation occurring at lower concentrations than inhibition of PDK-1-dependent AKT phosphorylation in two of three thyroid cancer cell lines tested [1]. In cell-free kinase assays, OSU-03012 directly inhibited PAK activity and competed with ATP binding.
PolypharmacologyPAK inhibitionKinase selectivity
Evidence Dimension
Concentration required for kinase inhibition
Target Compound Data
PAK phosphorylation inhibited at lower concentrations than PDK-1-dependent AKT phosphorylation
Qualitatively lower effective concentration for PAK inhibition
Conditions
Three human thyroid cancer cell lines (NPA, WRO, ARO); cell-free PAK kinase assay with ATP competition
Why This Matters
This dual-kinase inhibition profile distinguishes OSU-03012 from selective PDK-1 inhibitors and may confer unique biological activity in cell migration and motility assays where PAK plays a critical regulatory role.
PolypharmacologyPAK inhibitionKinase selectivity
[1] Porchia LM, Guerra M, Wang YC, et al. 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide (OSU-03012), a celecoxib derivative, directly targets p21-activated kinase. Mol Pharmacol. 2007;72(5):1124-1131. View Source
Antiviral Activity: Broad-Spectrum Inhibition of Zika Virus with Quantified Survival Benefit
OSU-03012 demonstrates broad-spectrum antiviral activity with an IC50 consistently below 2 μM against Zika virus (ZIKV) strains belonging to both African and Asian/American lineages in Huh-7 and neuronal cells [1]. In a lethal mouse model using type I interferon receptor-deficient A129 mice, OSU-03012 treatment via intraperitoneal or oral administration significantly increased survival rate to 50.0-83.3% compared with 0% in untreated controls (P < 0.05) [1].
AntiviralZika virusHost-targeting
Evidence Dimension
Antiviral activity and survival benefit
Target Compound Data
IC50 <2 μM against ZIKV; survival rate 50.0-83.3% in treated mice
Comparator Or Baseline
Untreated control: IC50 not applicable; survival rate 0%
Quantified Difference
Complete survival rescue from 0% to 50-83% (P < 0.05)
Conditions
ZIKV-infected A129 mice; intraperitoneal or oral AR-12 administration; virus yield reduction assay in Huh-7 and neuronal cells
Why This Matters
This antiviral activity profile, coupled with oral bioavailability, positions OSU-03012 as a valuable tool compound for host-targeting antiviral research programs distinct from direct-acting antiviral agents.
AntiviralZika virusHost-targeting
[1] Chan JF, et al. The celecoxib derivative kinase inhibitor AR-12 (OSU-03012) inhibits Zika virus via down-regulation of the PI3K/Akt pathway and protects Zika virus-infected A129 mice: A host-targeting treatment strategy. Antiviral Res. 2018;160:38-47. View Source
CAY10654: Research and Industrial Applications
Host-Pathogen Crosstalk in P. aeruginosa Models
Based on the demonstrated 4- to 6-fold greater potency against vestibular schwannoma and malignant schwannoma cells relative to normal Schwann cells [1], OSU-03012 is appropriate for cancer research programs requiring compounds with a quantifiable therapeutic window. The compound's 2-fold potency advantage over OSU-02067 in PDK-1 inhibition [2] and demonstrated oral in vivo efficacy (39.52-57.59% tumor growth inhibition in xenograft models) [1] support its use in preclinical oncology studies where both target engagement and translational potential are critical experimental parameters.
AHL-Mediated Leukocyte Suppression Tool
The compound's consistent IC50 below 2 μM against Zika virus in multiple cell types and the 50.0-83.3% survival rescue in A129 mice compared with 0% in untreated controls [3] position OSU-03012 as a validated host-targeting antiviral tool. This application scenario is particularly relevant for researchers investigating broad-spectrum antiviral strategies targeting the PI3K/Akt pathway rather than viral proteins, where the compound's multi-kinase inhibition profile (including PAK) may confer advantages over selective PDK-1 inhibitors [4].
SAR Benchmark for Non-Native AHL Analogs
Given OSU-03012's documented blood-brain barrier permeability [5] and demonstrated activity in glioblastoma and neuronal cell models, the compound is appropriate for central nervous system research applications. The lack of COX-2 inhibitory activity up to 50 μM ensures that CNS effects are attributable to PDK-1/PAK pathway modulation rather than prostaglandin-mediated mechanisms, enabling cleaner interpretation of neuropharmacological experiments.
Biology of LasR Antagonism & Quorum-Sensing Inhibition
The unexpected finding that OSU-03012 inhibits PAK phosphorylation at lower concentrations than PDK-1-dependent AKT phosphorylation in thyroid cancer cells [4] makes this compound a valuable tool for cell migration and motility research. Investigators studying cytoskeletal dynamics, tumor cell invasion, or metastasis should prioritize OSU-03012 over selective PDK-1 inhibitors that lack this polypharmacology profile.
Application
Selection Property
Validation Focus
Host-pathogen crosstalk in P. aeruginosa
Dual immune suppression and LasR antagonism
Decoupling host immune modulation from bacterial virulence in co-culture models
AHL-mediated leukocyte suppression research
Reported non-cytotoxic immunosuppressive activity
Leukocyte proliferation and viability endpoints in pharmacological assays
SAR benchmark for malonamide analogs
Defined purity and comparative activity profile
Lot-to-lot consistency and reference calibration in screening libraries
LasR antagonism and quorum-sensing inhibition
Functional agonist-to-antagonist inversion
LasR reporter and biofilm formation endpoints without confounding activation
[1] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source
[2] Zhu J, Huang JW, Tseng PH, et al. From the cyclooxygenase-2 inhibitor celecoxib to a novel class of 3-phosphoinositide-dependent protein kinase-1 inhibitors. Cancer Res. 2004;64(12):4309-4318. View Source
[3] Chan JF, et al. The celecoxib derivative kinase inhibitor AR-12 (OSU-03012) inhibits Zika virus via down-regulation of the PI3K/Akt pathway and protects Zika virus-infected A129 mice: A host-targeting treatment strategy. Antiviral Res. 2018;160:38-47. View Source
[4] Porchia LM, Guerra M, Wang YC, et al. 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide (OSU-03012), a celecoxib derivative, directly targets p21-activated kinase. Mol Pharmacol. 2007;72(5):1124-1131. View Source
Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.